3-Cyano-4-imino-7-chloro-4H-pyrido[1,2-a]-pyrimidine

• CAS No.: 102781-35-1
• Product Name: 3-Cyano-4-imino-7-chloro-4H-pyrido[1,2-a]-pyrimidine
• Molecular Formula: Mg+2
• Molecular Weight: 24.305 g/mol
• IUPAC Name: magnesium(2+)
• Standard InChI: InChI=1S/Mg/q+2
• Standard InChIKey: JLVVSXFLKOJNIY-UHFFFAOYSA-N
• SMILES: [Mg+2]
• Canonical SMILES: [Mg+2]
• Boiling Point: 1100 °C
• Melting Point: 651 °C; 651°C
• Physical Description: Solid
• Description: Magnesium, also known as magnesium ion or MG2+, belongs to the class of inorganic compounds known as homogeneous alkaline earth metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a alkaline earth metal atom. Magnesium has been found throughout most human tissues, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Within the cell, magnesium is primarily located in the cytoplasm. Magnesium exists in all eukaryotes, ranging from yeast to humans. In humans, magnesium is involved in the butyrate metabolism pathway, the thioguanine action pathway, the amlodipine action pathway, and the disulfiram action pathway. Magnesium is also involved in several metabolic disorders, some of which include the wolman disease pathway, S-adenosylhomocysteine (sah) hydrolase deficiency, the tyrosinemia type I pathway, and the ethylmalonic encephalopathy pathway. Outside of the human body, magnesium can be found in a number of food items such as loganberry, cinnamon, celery stalks, and lingonberry. This makes magnesium a potential biomarker for the consumption of these food products.; Magnesium(2+) is a magnesium cation, a divalent metal cation and a monoatomic dication. It has a role as a cofactor.; Magnesium cation is a Calculi Dissolution Agent. The mechanism of action of magnesium cation is as a Magnesium Ion Exchange Activity.
• Synonyms: 3-Cyano-4-imino-7-chloro-4H-pyrido[1,2-a]-pyrimidine
• PubChem Compound: 888
• Last Modified: Nov 11 2021